6-Ethyl-7-hydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one
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Description
6-Ethyl-7-hydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.445. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of novel chromen derivatives exhibiting significant antibacterial and antifungal activities. For instance, compounds synthesized through the reductive amination of chromen precursors with different aromatic aldehydes showed promising in vitro antimicrobial efficacy, as well as good correlation between their experimental inhibitory potency and docking studies with oxidoreductase proteins (Mandala et al., 2013).
Catalytic Applications
Silica-bonded N-propylpiperazine derivatives have been employed as recyclable catalysts for the synthesis of various chromen derivatives, demonstrating efficient catalysis and ease of recovery and reuse. This showcases the compound's potential in green chemistry applications (Niknam et al., 2013).
Structural Analysis
The structural characterization of compounds related to 6-Ethyl-7-hydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one has provided insights into their chemical properties and potential interactions. For example, the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined, revealing intramolecular and intermolecular hydrogen bonding that could influence its biological activity (Manolov et al., 2012).
Anti-inflammatory and Antioxidant Properties
Compounds derived from chromen structures have been evaluated for their anti-inflammatory and antioxidant activities. For instance, derivatives isolated from the red seaweed Gracilaria opuntia exhibited cyclooxygenase and lipoxygenase inhibitory properties, along with significant antioxidant activities, suggesting their potential as safer alternatives to synthetic non-steroidal anti-inflammatory drugs (NSAIDs) (Makkar & Chakraborty, 2018).
Growth-Regulating Activity
Investigations into the growth-regulating activities of 4-hydroxycoumarin derivatives on plants have revealed their potential to influence plant biomass accumulation and nitrogen fixation, indicating possible applications in agriculture (Stanchev et al., 2010).
Properties
IUPAC Name |
6-ethyl-7-hydroxy-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-2-16-12-19-17(13-22(26)27-21(19)14-20(16)25)15-23-8-10-24(11-9-23)18-6-4-3-5-7-18/h3-7,12-14,25H,2,8-11,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WANJRVGPCQQVMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1O)OC(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.